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Compound of Interest

Compound Name: 2,2'-Diamino-4,4'-bithiazole

Cat. No.: B1206011 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2,2'-Diamino-4,4'-bithiazole is a heterocyclic compound featuring two interconnected thiazole

rings with amino functionalities at the 2 and 2' positions. This unique structural motif imparts a

combination of desirable properties, including rigidity, planarity, and the ability to participate in a

variety of chemical transformations. As a result, 2,2'-diamino-4,4'-bithiazole has emerged as

a valuable and versatile building block in diverse areas of organic synthesis, ranging from the

development of novel conjugated polymers and metal-organic frameworks (MOFs) to the

discovery of potent pharmacologically active agents. This technical guide provides a

comprehensive overview of the synthesis, properties, and key applications of 2,2'-diamino-
4,4'-bithiazole, complete with detailed experimental protocols and visual representations of its

utility.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical characteristics of 2,2'-diamino-4,4'-
bithiazole is crucial for its effective utilization in synthesis. The key properties are summarized

in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₆N₄S₂ [1]

Molecular Weight 198.27 g/mol [1]

CAS Number 58139-59-6 [1]

Appearance
White to light yellow or light

orange powder/crystal
[1]

Melting Point 237-240 °C (decomposition) [1]

Solubility Soluble in DMSO and DMF

pKa (Predicted) 2.84 ± 0.10 [1]

Spectroscopic Data:
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Technique Data Reference(s)

¹H NMR (DMSO-d₆)
δ 7.05 (s, 4H, NH₂), 6.75 (s,

2H, thiazole-H)
[2]

¹³C NMR (DMSO-d₆)

δ 168.0 (C-NH₂), 148.0

(thiazole C-C), 105.0 (thiazole

C-H)

[2]

FT-IR (KBr, cm⁻¹)

3443, 3281, 3164 (N-H

stretching), 3127 (C-H

stretching), 1590 (C=N

stretching), 1559, 1389, 1292,

1238 (skeletal vibrations of the

bithiazole ring)

Mass Spectrometry (EI)

The fragmentation pattern of

amines often involves alpha-

cleavage. For 2,2'-diamino-

4,4'-bithiazole, the molecular

ion peak [M]⁺ is expected at

m/z 198. Fragmentation may

involve the loss of amino

groups or cleavage of the

bithiazole ring structure.

[3]

Synthesis of 2,2'-Diamino-4,4'-bithiazole
The most common and efficient synthesis of 2,2'-diamino-4,4'-bithiazole involves the

condensation reaction between 1,4-dibromo-2,3-butanedione and thiourea.

Experimental Protocol: Synthesis of 2,2'-Diamino-4,4'-
bithiazole[4]
Materials:

1,4-Dibromo-2,3-butanedione (9.0 g, 0.036 mol)

Thiourea (5.4 g, 0.072 mol)
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Absolute Ethanol (200 mL)

Concentrated Ammonium Hydroxide (28-30%)

Deionized Water

Procedure:

To a 500 mL three-necked round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, add 1,4-dibromo-2,3-butanedione (9.0 g), thiourea (5.4 g), and absolute

ethanol (200 mL).

Heat the mixture to reflux with stirring for 2 hours.

After cooling to room temperature, pour the reaction mixture into 400 mL of deionized water.

Neutralize the mixture by the dropwise addition of concentrated ammonium hydroxide with

stirring until a pH of 8-9 is reached.

A pale yellow precipitate will form. Allow the suspension to stand for 30 minutes to ensure

complete precipitation.

Collect the crude product by vacuum filtration and wash with deionized water.

Recrystallize the crude product from an ethanol/water mixture (3:1 v/v) to obtain pure 2,2'-
diamino-4,4'-bithiazole as a crystalline solid.

Dry the product in a vacuum oven at 60 °C overnight.

Yield: 5.9 g (83%)

Applications in Organic Synthesis
Building Block for Conjugated Polymers
The rigid and planar structure of 2,2'-diamino-4,4'-bithiazole makes it an excellent monomer

for the synthesis of conjugated polymers with interesting optoelectronic properties. These

polymers can be prepared through various methods, including direct arylation polymerization

and polycondensation reactions.
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2,2'-Diamino-4,4'-bithiazole

Reaction Mixture

Dibromoaryl Co-monomer Pd Catalyst (e.g., Pd(OAc)2) Ligand (e.g., P(o-anisyl)3) Base (e.g., K2CO3) Solvent (e.g., DMAc)

Heating (e.g., 100-120 °C)

Direct Arylation
Polymerization

Precipitation
(e.g., in Methanol)

Purification
(Soxhlet Extraction)

Conjugated Polymer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,2'-Diamino-4,4'-bithiazole

Teflon-lined Autoclave

Metal Salt (e.g., Zn(NO3)2·6H2O) Solvent (e.g., DMF)

Heating (e.g., 100-150 °C)

Solvothermal
Crystallization

Isolation & Washing
(e.g., with DMF, Ethanol)

Solvent Exchange & Activation

Metal-Organic Framework

Normal Cell Cycle Progression

Inhibition by Bithiazole Derivative

ATP DNA Topoisomerase IIα

Binds to
ATPase domain DNA Replication &

Cell Division
Enables

G1 Phase
Cell Cycle Arrest

Substituted
4,5'-Bithiazole Inactive Topo IIα

Competitive
Inhibition of
ATP Binding

Blocks

Inhibition of
Proliferation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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